Cas no 875340-50-4 (4-Chloro-6-phenyl-5H-pyrrolo3,2-dpyrimidine)

4-Chloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine is a heterocyclic compound featuring a fused pyrrolopyrimidine core with a chloro substituent at the 4-position and a phenyl group at the 6-position. This structure serves as a versatile intermediate in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other biologically active molecules. Its rigid scaffold and functional groups enable selective modifications, making it valuable for structure-activity relationship (SAR) studies. The compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. Its well-defined reactivity profile facilitates efficient derivatization, supporting the development of targeted therapeutic agents.
4-Chloro-6-phenyl-5H-pyrrolo3,2-dpyrimidine structure
875340-50-4 structure
Product Name:4-Chloro-6-phenyl-5H-pyrrolo3,2-dpyrimidine
CAS No:875340-50-4
MF:C12H8ClN3
MW:229.665020942688
MDL:MFCD11977610
CID:709804
Update Time:2025-10-30

4-Chloro-6-phenyl-5H-pyrrolo3,2-dpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine
    • 5H-Pyrrolo[3,2-d]pyrimidine, 4-chloro-6-phenyl-
    • 5H-Pyrrolo[3,2-d]pyrimidine,4-chloro-6-phenyl
    • 4-Chloro-6-phenyl-5H-pyrrolo3,2-dpyrimidine
    • MDL: MFCD11977610
    • Inchi: 1S/C12H8ClN3/c13-12-11-10(14-7-15-12)6-9(16-11)8-4-2-1-3-5-8/h1-7,16H
    • InChI Key: ADQVKUWGTSOSDV-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C=C(C3C=CC=CC=3)N2)N=CN=1

Computed Properties

  • Exact Mass: 229.04100
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1

Experimental Properties

  • Density: 1.387
  • Boiling Point: 447.123°C at 760 mmHg
  • Flash Point: 256.754°C
  • Refractive Index: 1.703
  • PSA: 41.57000
  • LogP: 3.27830

4-Chloro-6-phenyl-5H-pyrrolo3,2-dpyrimidine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-6-phenyl-5H-pyrrolo3,2-dpyrimidine Pricemore >>

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Additional information on 4-Chloro-6-phenyl-5H-pyrrolo3,2-dpyrimidine

Comprehensive Overview of 4-Chloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine (CAS No. 875340-50-4)

4-Chloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine (CAS No. 875340-50-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the pyrrolopyrimidine family, a class of nitrogen-containing heterocycles known for their versatility in drug discovery and material science. The presence of both chloro and phenyl substituents enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrrolopyrimidine derivatives has surged, driven by their role in developing kinase inhibitors and other therapeutic agents. Researchers are particularly interested in 4-Chloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine due to its potential as a building block for anticancer drugs and anti-inflammatory compounds. Its molecular structure allows for selective modifications, enabling the creation of targeted therapies with fewer side effects. This aligns with the growing trend in precision medicine, where customized treatments are designed for individual patients.

From a synthetic chemistry perspective, CAS No. 875340-50-4 is often utilized in cross-coupling reactions and nucleophilic substitutions, which are critical for constructing complex organic frameworks. The compound's stability under various reaction conditions makes it a preferred choice for laboratory-scale and industrial applications. Additionally, its chloro group serves as a reactive site for further functionalization, allowing chemists to introduce diverse substituents and explore new chemical spaces.

The agrochemical industry also benefits from 4-Chloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine, as it serves as a precursor for developing crop protection agents. With the global focus on sustainable agriculture, there is increasing interest in compounds that can enhance crop yields while minimizing environmental impact. This compound's ability to act as a scaffold for herbicides and pesticides positions it as a key player in addressing food security challenges.

Another area of interest is the compound's potential in material science. Its aromatic system and heterocyclic core make it a candidate for designing organic semiconductors and light-emitting diodes (LEDs). As the demand for renewable energy and advanced electronics grows, researchers are exploring novel materials that can improve device performance. 4-Chloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine offers a promising starting point for such innovations.

In summary, 4-Chloro-6-phenyl-5H-pyrrolo[3,2-d]pyrimidine (CAS No. 875340-50-4) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural features and reactivity profile make it a valuable tool for researchers aiming to address some of the most pressing challenges in these fields. As scientific advancements continue, this compound is likely to play an even more prominent role in shaping the future of technology and medicine.

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